Cas no 921091-02-3 (N-Methyl-1-(2-methylpyrimidin-4-yl)methanamine dihydrochloride)

• Product Name: N-Methyl-1-(2-methylpyrimidin-4-yl)methanamine dihydrochloride
• CAS No: 921091-02-3
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 2127471
• PubChem ID: 46784170
• Update Time: 2024-03-01

N-Methyl-1-(2-methylpyrimidin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl(2-methylpyrimidin-4-yl)methanamine
• N-methyl-1-(2-methylpyrimidin-4-yl)methanamine dihydrochloride
• Methyl-(2-methyl-pyrimidin-4-ylmethyl)-amine
• 4-Pyrimidinemethanamine,N,2-dimethyl-
• 4-Pyrimidinemethanamine, N,2-dimethyl-
• T4344
• methyl[(2-methylpyrimidin-4-yl)methyl]amine
• methyl[(2-methylpyrimidin-4-yl)methyl]amine dihydrochloride
• methyl-(2-methyl-pyrimidin-4-ylmethyl)-amine, AldrichCPR
• N-Methyl-1-(2-methylpyrimidin-4-yl)methanamine dihydrochloride

• MDL： MFCD08060702
• Inchi： 1S/C7H11N3/c1-6-9-4-3-7(10-6)5-8-2/h3-4,8H,5H2,1-2H3
• InChI Key： WBEUDFJDNAHJQT-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CN=C(C)N=1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: 0

N-Methyl-1-(2-methylpyrimidin-4-yl)methanamine dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines